Cas no 110319-84-1 (3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid)

3-Methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid is a branched-chain carboxylic acid derivative characterized by its unique phenyl-substituted butanoic acid structure. This compound exhibits potential utility in organic synthesis and pharmaceutical intermediates due to its sterically hindered aromatic moiety and carboxylic acid functionality. Its structural features, including the tert-butyl-like substitution pattern, may confer enhanced stability and selectivity in certain chemical reactions. The presence of both lipophilic (alkylphenyl) and hydrophilic (carboxyl) groups suggests possible applications in surfactant chemistry or as a building block for more complex molecules. Careful handling is advised due to the reactivity typical of carboxylic acids. Further research is recommended to fully elucidate its physicochemical properties and reactivity profile.

3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid structure

110319-84-1 structure

Product Name:3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid

CAS No:110319-84-1

MF:C₁₅H₂₂O₂

MW:234.333984851837

CID:128777

PubChem ID:45117186

Update Time:2025-05-28

3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a-(1-methylethyl)-4-(2-methylpropyl)-
- DF1902Y
- Benzeneacetic acid, -alpha--(1-methylethyl)-4-(2-methylpropyl)- (9CI)
- 3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid
- Benzeneacetic acid, α-(1-methylethyl)-4-(2-methylpropyl)-
- Inchi： 1S/C15H22O2/c1-10(2)9-12-5-7-13(8-6-12)14(11(3)4)15(16)17/h5-8,10-11,14H,9H2,1-4H3,(H,16,17)
- InChI Key： RLUGDEGUWWOARD-UHFFFAOYSA-N
- SMILES： C1(C(C(C)C)C(O)=O)=CC=C(CC(C)C)C=C1

Computed Properties

Exact Mass: 234.16206
Monoisotopic Mass: 234.162
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 37.3A^2

Experimental Properties

PSA: 37.3

3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1868012-0.05g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	0.05g	$647.0	2023-09-18
Enamine	EN300-1868012-0.1g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	0.1g	$678.0	2023-09-18
Enamine	EN300-1868012-0.25g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	0.25g	$708.0	2023-09-18
Enamine	EN300-1868012-0.5g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	0.5g	$739.0	2023-09-18
Enamine	EN300-1868012-1.0g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	1g	$1070.0	2023-05-26
Enamine	EN300-1868012-2.5g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	2.5g	$1509.0	2023-09-18
Enamine	EN300-1868012-5.0g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	5g	$3105.0	2023-05-26
Enamine	EN300-1868012-10.0g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	10g	$4606.0	2023-05-26
Enamine	EN300-1868012-1g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	1g	$770.0	2023-09-18
Enamine	EN300-1868012-5g	3-methyl-2-[4-(2-methylpropyl)phenyl]butanoic acid	110319-84-1	5g	$2235.0	2023-09-18